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Compound of Interest

Compound Name:
1-Cyclohexylpropan-2-amine

hydrochloride

CAS No.: 64011-62-7

Cat. No.: B7911097

Get Quote

For researchers, scientists, and professionals in drug development, the integrity of analytical

data is paramount. This hinges on the quality of the reference standards used for instrument

calibration, method validation, and quality control.[1] This guide provides an in-depth technical

comparison of the characterization of 1-Cyclohexylpropan-2-amine reference standards,

contrasting a comprehensively characterized standard with a hypothetical alternative.

1-Cyclohexylpropan-2-amine, also known as perhydroamphetamine, is a chiral amine with

applications in pharmaceutical research.[2][3] Its proper identification and the determination of

its purity are crucial for its use as a reference standard.[3] A rigorous characterization process

ensures the reliability of any subsequent analytical measurements.[4] This guide will walk

through a multi-technique approach to characterization, highlighting the importance of each

method and providing comparative data.

The molecular structure of 1-Cyclohexylpropan-2-amine is presented below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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